Cas no 957500-08-2 (5-Methyl-2-pyridin-3-ylmethyl-2H-pyrazol-3-ylamine)

5-Methyl-2-pyridin-3-ylmethyl-2H-pyrazol-3-ylamine structure
957500-08-2 structure
Product Name:5-Methyl-2-pyridin-3-ylmethyl-2H-pyrazol-3-ylamine
CAS No:957500-08-2
MF:C10H12N4
MW:188.22908115387
MDL:MFCD07186471
CID:1074503
PubChem ID:3161320
Update Time:2025-04-20

5-Methyl-2-pyridin-3-ylmethyl-2H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-2-pyridin-3-ylmethyl-2H-pyrazol-3-ylamine
    • 3-Methyl-1-(pyridin-3-ylmethyl)-1H-pyrazzol-5-amine
    • 3-Methyl-1-(pyridin-3-ylmethyl)-1H-pyrazol-5-amine
    • 5-methyl-2-(pyridin-3-ylmethyl)pyrazol-3-amine
    • AKOS000302795
    • KS-6912
    • CS-0365930
    • 957500-08-2
    • 3-Methyl-1-(3-pyridinylmethyl)-1H-pyrazol-5-amine, AldrichCPR
    • MDL: MFCD07186471
    • Inchi: 1S/C10H12N4/c1-8-5-10(11)14(13-8)7-9-3-2-4-12-6-9/h2-6H,7,11H2,1H3
    • InChI Key: GKHOKBZTVDVWTP-UHFFFAOYSA-N
    • SMILES: N1(C(=CC(C)=N1)N)CC1C=NC=CC=1

Computed Properties

  • Exact Mass: 188.106196400g/mol
  • Monoisotopic Mass: 188.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 56.7Ų

5-Methyl-2-pyridin-3-ylmethyl-2H-pyrazol-3-ylamine Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: Xi T
  • HazardClass:IRRITANT

5-Methyl-2-pyridin-3-ylmethyl-2H-pyrazol-3-ylamine Pricemore >>

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